Cas no 629627-97-0 (Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-)
629627-97-0 structure
Product Name:Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
CAS No:629627-97-0
MF:C16H17O5PS2
MW:384.406943082809
CID:428093
Update Time:2024-01-29
Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
- Benzoic acid, 3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
-
- Inchi: 1S/C16H17O5PS2/c1-11-9-14(7-8-15(11)24-3)21-22(23,19-2)20-13-6-4-5-12(10-13)16(17)18/h4-10H,1-3H3,(H,17,18)
- InChI Key: HEEMDLHOXUEHIN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(OP(OC)(OC2=CC=C(SC)C(C)=C2)=S)=C1
Computed Properties
- Exact Mass: 384.02561
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 509.5±60.0 °C(Predicted)
- PSA: 64.99
- pka: 3.81±0.10(Predicted)
Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
629627-97-0 (Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk